Cas no 1805193-62-7 (4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol)

4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its multifunctional structure, featuring bromomethyl, difluoromethyl, and iodo substituents, along with a hydroxymethyl group, enables diverse reactivity for cross-coupling, nucleophilic substitution, and fluorination reactions. The presence of both bromine and iodine enhances its role as a key intermediate in the synthesis of complex heterocycles and pharmaceuticals. The difluoromethyl group contributes to metabolic stability and lipophilicity, making it valuable in medicinal chemistry applications. This compound is particularly useful for constructing tailored molecular scaffolds in drug discovery and agrochemical research. Proper handling under inert conditions is recommended due to its reactive functional groups.

4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol structure

1805193-62-7 structure

Product Name:4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol

CAS No:1805193-62-7

MF:C₈H₇BrF₂INO

MW:377.952560663223

CID:4896841

Update Time:2025-06-10

4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol
- Inchi： 1S/C8H7BrF2INO/c9-2-4-1-6(12)13-5(3-14)7(4)8(10)11/h1,8,14H,2-3H2
- InChI Key： ITOMZHVICKTMAC-UHFFFAOYSA-N
- SMILES： IC1=CC(CBr)=C(C(F)F)C(CO)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 1.9
Topological Polar Surface Area: 33.1

4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029018730-250mg	4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol	1805193-62-7	95%	250mg	$940.80	2022-04-01
Alichem	A029018730-500mg	4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol	1805193-62-7	95%	500mg	$1,718.70	2022-04-01
Alichem	A029018730-1g	4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol	1805193-62-7	95%	1g	$3,068.70	2022-04-01

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Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-62-7)

The compound 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-62-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel therapeutics.

In recent years, the demand for halogenated pyridines has surged, driven by their applications in drug discovery and material science. The difluoromethyl group, in particular, has garnered attention for its ability to modulate the pharmacokinetic properties of drug candidates. This compound's iodo and bromomethyl functionalities further enhance its reactivity, enabling precise modifications in synthetic pathways. As a result, 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol is often discussed in forums focusing on medicinal chemistry and organofluorine compounds.

From an industrial perspective, the synthesis and scalability of CAS No. 1805193-62-7 are critical topics. Manufacturers are exploring greener methodologies to produce this compound efficiently, aligning with the global push for sustainable chemistry. Questions about its stability, storage conditions, and compatibility with other reagents are frequently searched in chemical databases and research portals. Additionally, its potential role in catalysis and ligand design is a hot topic among academic researchers.

The compound's nomenclature, 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol, reflects its intricate structure, which combines multiple functional groups. This complexity makes it a subject of interest in computational chemistry studies, where researchers model its electronic properties and reactivity. The pyridine core, a common motif in bioactive molecules, further underscores its relevance in drug design and molecular engineering.

In summary, 4-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-2-methanol (CAS No. 1805193-62-7) is a multifaceted compound with broad applications in modern chemistry. Its unique attributes and growing importance in research make it a focal point for scientists and industry professionals alike. As advancements in synthetic methodologies and materials science continue, this compound is poised to play a pivotal role in future innovations.